Cas no 1000548-17-3 (ethyl (2E)-7-aminohept-2-enoate)
Ethyl (2E)-7-aminohept-2-enoate is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated ester functionality and primary amine group. The compound's conjugated double bond enhances reactivity in Michael additions and cyclization reactions, while the ester moiety allows for further derivatization via hydrolysis or transesterification. Its amine group serves as a key handle for amide bond formation or reductive amination, making it valuable in pharmaceutical and agrochemical applications. The (2E)-configuration ensures stereoselectivity in downstream reactions. This bifunctional molecule is particularly useful in heterocycle synthesis and peptide mimetics due to its balanced lipophilicity and structural flexibility. Its stability under standard storage conditions and solubility in common organic solvents facilitate handling in laboratory settings.
1000548-17-3 structure
Product Name:ethyl (2E)-7-aminohept-2-enoate
CAS No:1000548-17-3
MF:C9H17NO2
MW:171.23678278923
CID:6201356
PubChem ID:55267330
Update Time:2025-07-02
ethyl (2E)-7-aminohept-2-enoate Chemical and Physical Properties
Names and Identifiers
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- ethyl (2E)-7-aminohept-2-enoate
- EN300-7809530
- 1000548-17-3
- AKOS006313115
-
- Inchi: 1S/C9H17NO2/c1-2-12-9(11)7-5-3-4-6-8-10/h5,7H,2-4,6,8,10H2,1H3/b7-5+
- InChI Key: CZEDMAQVVJENJD-FNORWQNLSA-N
- SMILES: O(CC)C(/C=C/CCCCN)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.3Ų
ethyl (2E)-7-aminohept-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7809530-0.05g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 0.05g |
$972.0 | 2025-02-22 | |
| Enamine | EN300-7809530-0.1g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 0.1g |
$1019.0 | 2025-02-22 | |
| Enamine | EN300-7809530-0.25g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 0.25g |
$1065.0 | 2025-02-22 | |
| Enamine | EN300-7809530-0.5g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 0.5g |
$1111.0 | 2025-02-22 | |
| Enamine | EN300-7809530-1.0g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 1.0g |
$1157.0 | 2025-02-22 | |
| Enamine | EN300-7809530-2.5g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 2.5g |
$2268.0 | 2025-02-22 | |
| Enamine | EN300-7809530-5.0g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 5.0g |
$3355.0 | 2025-02-22 | |
| Enamine | EN300-7809530-10.0g |
ethyl (2E)-7-aminohept-2-enoate |
1000548-17-3 | 95.0% | 10.0g |
$4974.0 | 2025-02-22 |
ethyl (2E)-7-aminohept-2-enoate Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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